Cas no 321999-03-5 (4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether)

• Product Name: 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether
• CAS No: 321999-03-5
• CID: 4646022
• Update Time: 2025-06-14

4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether

Comprehensive Overview of 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether (CAS No. 321999-03-5)

The compound 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether (CAS No. 321999-03-5) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorophenyl group and a phenylsulfonyl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential uses while addressing common queries and trends in the field.

One of the most searched questions in AI-driven chemical research is how heterocyclic compounds like 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether contribute to drug discovery. Recent studies highlight its role as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound's pyrazole core is particularly valuable due to its ability to mimic biological motifs, making it a frequent candidate for high-throughput screening.

From a synthetic chemistry perspective, the ether linkage and sulfonyl group in this compound offer versatility in derivatization. Researchers often inquire about green synthesis methods for such molecules, reflecting the growing demand for sustainable practices. Recent advancements in catalytic C-O bond formation have streamlined the production of similar ethers, reducing reliance on hazardous reagents.

In agrochemical applications, the 4-chlorophenyl moiety is frequently associated with pesticide intermediates, a trending topic in precision agriculture. While this compound isn't directly marketed as a pesticide, its structural features align with crop protection agent development. This connection makes it relevant to searches about next-generation agrochemicals and environmentally friendly pest control solutions.

The spectroscopic characterization of CAS No. 321999-03-5 is another area of frequent inquiry. Modern techniques like NMR crystallography and HRMS (High-Resolution Mass Spectrometry) provide detailed insights into its molecular conformation. These methods are crucial for verifying synthetic outcomes, especially when developing patent-protected compounds in competitive research environments.

Stability studies of 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether under various conditions are often explored in pharmaceutical formulation research. With increasing interest in solid-state chemistry, researchers examine its polymorphic forms and solvate formation – key factors affecting drug bioavailability. This aligns with industry searches about API stability and excipient compatibility.

From a commercial standpoint, the compound's supply chain considerations are frequently searched by procurement specialists. Factors like batch-to-batch consistency, scalable synthesis, and regulatory documentation significantly impact its adoption in industrial applications. These practical aspects complement the scientific interest in its molecular properties.

Emerging trends in computational chemistry have brought new attention to compounds like CAS No. 321999-03-5. Molecular docking studies and QSAR modeling help predict its interactions with biological targets, reducing experimental costs. This computational approach answers growing demands for in silico drug design methods in academic and industrial settings.

The intellectual property landscape surrounding pyrazole derivatives remains active, with frequent patent filings for related structures. Legal professionals often search for prior art involving 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether when assessing freedom-to-operate in new chemical entity development. This highlights its importance in pharmaceutical IP strategy discussions.

Environmental fate studies of such compounds gain attention amid increasing green chemistry regulations. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are valid subjects for environmental scientists. These considerations address common queries about sustainable chemical design principles in modern research.

In analytical chemistry, methods for detecting and quantifying this compound in complex matrices are frequently developed. Techniques like UHPLC-MS/MS enable precise measurement in biological samples or formulation products, responding to industry needs for quality control protocols. This analytical focus complements the compound's research applications.

The future research directions for 4-Chlorophenyl 1-1-(phenylsulfonyl)-1H-pyrazol-5-ylethyl ether likely involve structure-activity relationship (SAR) optimization. As medicinal chemists seek selective modulators for specific biological targets, this compound's scaffold offers numerous structure-property relationship exploration opportunities. Such investigations align with trending searches about rational drug design approaches.